3-(1-Cyclohexylsulfanyl-3-methyl-butyl)-4-hydroxy-6-phenyl-pyran-2-one

• Molecular Formula: C22H28O3S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 3-(1-cyclohexylsulfanyl-3-methylbutyl)-4-hydroxy-6-phenylpyran-2-one
• InChI: InChI=1S/C22H28O3S/c1-15(2)13-20(26-17-11-7-4-8-12-17)21-18(23)14-19(25-22(21)24)16-9-5-3-6-10-16/h3,5-6,9-10,14-15,17,20,23H,4,7-8,11-13H2,1-2H3
• InChI Key: WSMLOMCZUGUJEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C1=C(C=C(OC1=O)C2=CC=CC=C2)O)SC3CCCCC3

Description

3-(1-Cyclohexylsulfanyl-3-methyl-butyl)-4-hydroxy-6-phenyl-pyran-2-one is a useful research compound. Its molecular formula is C22H28O3S and its molecular weight is 372.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by Method C using 4-hydroxy-6 -phenyl-2H-pyran-2-one (1.5 g, 7.98 mmol), isovaleraldehyde (076 g, 8.78 mmol), cyclohexylmercaptan (2.04 g, 17.56 mmol), piperidine, (1.0 mL), acetic acid (1.0 mL) and ethanol (20 mL).m.p. 210-212° C.; 1H NMR (400 MHz, DMSO-d6) δ0.89 (t, 6 H), 1.36 (m, 6 H), 1.44 (m, 1 H), 1.56 (m, 2 H), 1.69 (m, 2 H), 1.81 (m, 1 H), 2.08 (m, 2 H), 2.61 (brm, 1 H), 4.22 (m, 1 H), 6.67 (s, 1 H), 7.53 (m, 3 H), 7.78 (m, 2 H); IR (KBr) 3106, 2928, 2851, 1659, 1568, 1404, 1125, 766, 569 cm-1 ; MS (CI) m/e 259 (50), 257 (49), 201 (46), 189 (16), 147 (8), 105 (28), 83 (100).